molecular formula C21H35NO2 B11486038 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-N-(4-methoxybenzyl)-4-methylpentan-1-amine

3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-N-(4-methoxybenzyl)-4-methylpentan-1-amine

Cat. No.: B11486038
M. Wt: 333.5 g/mol
InChI Key: FGCOYXVIXSZYRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[3-(2,2-DIMETHYLOXAN-4-YL)-4-METHYLPENTYL][(4-METHOXYPHENYL)METHYL]AMINE: is an organic compound that features a complex structure with both aliphatic and aromatic components

Properties

Molecular Formula

C21H35NO2

Molecular Weight

333.5 g/mol

IUPAC Name

3-(2,2-dimethyloxan-4-yl)-N-[(4-methoxyphenyl)methyl]-4-methylpentan-1-amine

InChI

InChI=1S/C21H35NO2/c1-16(2)20(18-11-13-24-21(3,4)14-18)10-12-22-15-17-6-8-19(23-5)9-7-17/h6-9,16,18,20,22H,10-15H2,1-5H3

InChI Key

FGCOYXVIXSZYRW-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(CCNCC1=CC=C(C=C1)OC)C2CCOC(C2)(C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions:

    Starting Materials: The synthesis begins with 2,2-dimethyloxane-4-carbaldehyde and ethyl cyanoacetate.

    Initial Reaction: 2,2-dimethyloxane-4-carbaldehyde reacts with ethyl cyanoacetate to form ethyl 2-cyano-3-(2,2-dimethyloxan-4-yl)prop-2-enoate.

    Grignard Reaction: The intermediate product undergoes a Grignard reaction with isopropylmagnesium bromide to yield ethyl 2-cyano-3-(2,2-dimethyloxan-4-yl)-4-methylpentanoate.

    Nitrile Formation: Elimination of the ester group from the latter compound leads to the formation of 3-(2,2-dimethyloxan-4-yl)-4-methylpentanenitrile.

    Reduction: The nitrile is reduced using lithium aluminium hydride to produce the desired amine

Industrial Production Methods: The industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions:

    Oxidation: The compound can undergo oxidation reactions, particularly at the aromatic methoxy group, forming phenolic derivatives.

    Reduction: Reduction of the nitrile group to an amine is a key step in its synthesis.

    Substitution: The aromatic ring can participate in electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions:

    Oxidation: Reagents like potassium permanganate or chromium trioxide.

    Reduction: Lithium aluminium hydride or sodium borohydride.

    Substitution: Nitration with nitric acid and sulfuric acid, halogenation with halogens in the presence of a catalyst.

Major Products:

    Oxidation: Phenolic derivatives.

    Reduction: Primary amines.

    Substitution: Nitro or halogenated aromatic compounds.

Scientific Research Applications

Chemistry: .

Mechanism of Action

The exact mechanism of action for this compound would depend on its specific applicationThe pathways involved would vary based on the target molecule and the context of its use .

Comparison with Similar Compounds

  • 3-(2,2-Dimethyloxan-4-yl)-4-methylpentanenitrile
  • Ethyl 2-cyano-3-(2,2-dimethyloxan-4-yl)-4-methylpentanoate

Uniqueness:

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.